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Compound of Interest

Compound Name: Barium bromate

CAS No.: 13967-90-3

Cat. No.: B079177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of barium bromate as a

reagent in titrimetric analysis. The protocols detailed below are primarily for the quantitative

determination of various organic compounds, including phenols and pharmaceuticals, through

indirect (back) titration.

Barium bromate serves as a stable, primary standard source of bromate ions (BrO₃⁻). In an

acidic medium and in the presence of an excess of bromide ions, it generates a precise

amount of bromine (Br₂). This in situ generated bromine is then used to react with the analyte.

The unreacted excess bromine is subsequently determined by iodometric titration with a

standard sodium thiosulfate solution. This back-titration method is particularly useful for

reactions that are slow or when the analyte is volatile or insoluble.[1][2]
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Property Value

Chemical Formula Ba(BrO₃)₂

Molar Mass 393.13 g/mol [3]

Appearance White crystalline powder[3]

Solubility in Water Slightly soluble[3]

Hazard Class 5.1 (Oxidizer)

Principle of Bromatometric Titration
The titrimetric method using barium bromate is a redox titration based on a bromination

reaction. The overall process can be summarized in the following steps:

Generation of Bromine: A known excess of a standard solution of barium bromate is added

to the analyte in an acidic solution containing an excess of bromide ions (typically from

potassium or sodium bromide). The bromate and bromide ions react to produce a specific

amount of bromine. Reaction: BrO₃⁻ + 5Br⁻ + 6H⁺ → 3Br₂ + 3H₂O

Reaction with Analyte: The generated bromine reacts with the organic analyte through

substitution or addition reactions. For example, phenol reacts with bromine to form 2,4,6-

tribromophenol.[1][2][4] Example Reaction (Phenol): C₆H₅OH + 3Br₂ → C₆H₂Br₃OH + 3HBr

Back-Titration: After the reaction with the analyte is complete, the excess, unreacted bromine

is determined. This is achieved by adding potassium iodide (KI) to the solution. The excess

bromine oxidizes the iodide ions to iodine. Reaction: Br₂ + 2I⁻ → 2Br⁻ + I₂

Iodometric Titration: The liberated iodine is then titrated with a standardized solution of

sodium thiosulfate (Na₂S₂O₃) using starch as an indicator. The endpoint is marked by the

disappearance of the blue starch-iodine complex.[1][2][4] Reaction: I₂ + 2S₂O₃²⁻ → 2I⁻ +

S₄O₆²⁻

The amount of analyte is then calculated from the difference between the initial amount of

bromine generated and the amount of excess bromine determined by the back-titration.
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Experimental Protocols
Protocol 1: Preparation and Standardization of 0.05 M
Barium Bromate Solution
Materials:

Barium bromate, Ba(BrO₃)₂ (analytical reagent grade)

Potassium bromide (KBr)

Deionized water

Volumetric flask (1000 mL)

Analytical balance

Procedure:

Accurately weigh 19.6565 g of barium bromate (molar mass = 393.13 g/mol ) on an

analytical balance.

Dissolve the weighed barium bromate in approximately 500 mL of deionized water in a

1000 mL volumetric flask. Gentle heating may be required to facilitate dissolution.

Add approximately 60 g of potassium bromide to the solution and swirl until dissolved.

Allow the solution to cool to room temperature.

Dilute the solution to the 1000 mL mark with deionized water and mix thoroughly.

Standardization:

Pipette 25.0 mL of the prepared 0.05 M barium bromate solution into a 250 mL conical

flask.

Add 75 mL of deionized water and 10 mL of 10% (w/v) potassium iodide solution.

Acidify the solution with 5 mL of 2 M hydrochloric acid.
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Titrate the liberated iodine with a standardized 0.1 M sodium thiosulfate solution until the

solution becomes a pale yellow color.

Add 2 mL of starch indicator solution. The solution will turn a deep blue-black.

Continue the titration with 0.1 M sodium thiosulfate until the blue color disappears.

Record the volume of sodium thiosulfate solution used.

Calculate the exact molarity of the barium bromate solution.

Protocol 2: Titrimetric Determination of Phenol
Materials:

Standardized 0.05 M Barium Bromate solution

Phenol sample of unknown concentration

Potassium bromide (KBr)

Hydrochloric acid (HCl), concentrated

Potassium iodide (KI), 10% (w/v) solution

Standardized 0.1 M Sodium Thiosulfate (Na₂S₂O₃) solution

Starch indicator solution

Conical flasks with stoppers (250 mL)

Pipettes and burettes

Procedure:

Sample Preparation: Pipette 25.0 mL of the unknown phenol solution into a 250 mL conical

flask with a stopper.
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Addition of Reagents: Add 25.0 mL of the standardized 0.05 M barium bromate solution and

0.5 g of potassium bromide to the flask.

Acidification and Reaction: Carefully add 5 mL of concentrated hydrochloric acid. Stopper the

flask immediately and swirl to mix. Allow the reaction to proceed in the dark for 15-20

minutes.

Liberation of Iodine: After the reaction is complete, carefully add 10 mL of 10% potassium

iodide solution to the flask and mix.

Titration: Titrate the liberated iodine with the standardized 0.1 M sodium thiosulfate solution

until the solution is a pale straw color.

Endpoint Determination: Add 2 mL of starch indicator solution and continue titrating until the

blue color is completely discharged.

Blank Titration: Perform a blank titration using 25.0 mL of deionized water instead of the

phenol sample, following the same procedure.

Calculation: Calculate the amount of phenol in the sample based on the difference in the

titration volumes for the blank and the sample.

Quantitative Data Summary
The following table summarizes typical quantitative parameters for the bromatometric titration

of various analytes. Note that these are generalized from protocols using potassium/sodium

bromate but are directly applicable to titrations with barium bromate.
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Analyte
Molar Ratio
(Analyte:Br₂)

Typical
Concentration
Range

Reference

Phenol 1:3 1-10 mg [2][4]

Dothiepin

Hydrochloride
1:3 3.0-10.0 mg [5]

Carbamazepine 1:1.5 1.00–7.50 mg [6]

Fexofenadine

Hydrochloride
1:2 4.5-30.0 mg [7]

Fluoxetine -

0.4-12 µg·mL⁻¹

(spectrophotometric

adaptation)

[8]
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Caption: Workflow of the back-titration method.

Signaling Pathway of Chemical Reactions
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Step 1: Bromine Generation

Step 2: Reaction with Analyte

Step 3: Iodine Liberation Step 4: Titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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